(S)-(+)-4'-(2-Methylbutyl)-[1,1'-biphenyl]-4-ol

• Molecular Formula: C17H20O
• Molecular Weight: 240.34 g/mol
• IUPAC Name: 4-[4-(2-methylbutyl)phenyl]phenol
• InChI: InChI=1S/C17H20O/c1-3-13(2)12-14-4-6-15(7-5-14)16-8-10-17(18)11-9-16/h4-11,13,18H,3,12H2,1-2H3
• InChI Key: NJILCTCTAPYSNT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CC1=CC=C(C=C1)C2=CC=C(C=C2)O

Description

(S)-(+)-4'-(2-Methylbutyl)-[1,1'-biphenyl]-4-ol is a useful research compound. Its molecular formula is C17H20O and its molecular weight is 240.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 33 m moles(8.2 g) of boron tribromide in 25 ml of methylene chloride was cooled to -70° C., and a solution of 28 m moles(7.0 g) of 4'-methoxy-4-(2-methylbutyl)biphenyl in 150 ml of methylene chloride was added dropwise thereto. The mixture was returned to room temperature in 8 hours, and then stirred for five hours. After addition of water, the reaction mixture was extracted with methylene chloride, then purified by column chromatography to obtain 4.0 g of 4'-(2-methylbutyl)-4-hydroxybiphenyl. (yield: 60%)